![molecular formula C8H16Cl2N2O3 B6271346 2-[(1-acetylpyrrolidin-3-yl)amino]acetic acid dihydrochloride CAS No. 2680538-95-6](/img/no-structure.png)
2-[(1-acetylpyrrolidin-3-yl)amino]acetic acid dihydrochloride
Overview
Description
2-[(1-Acetylpyrrolidin-3-yl)amino]acetic acid dihydrochloride, commonly referred to as 2-APA, is a small organic molecule consisting of a carboxylic acid, an amine, and two chloride ions. It is a versatile compound with a wide range of applications in the scientific and medical fields. In the laboratory setting, 2-APA can be used as a reagent for synthesis and as a tool for studying enzyme activity. In the medical field, it has been used as an agent for treating certain types of cancer.
Mechanism of Action
2-APA acts as an inhibitor of certain enzymes by binding to the active site of the enzyme and preventing it from catalyzing its reaction. This inhibition can be reversible or irreversible, depending on the type of enzyme and the concentration of 2-APA.
Biochemical and Physiological Effects
2-APA has been used to study the effects of enzyme inhibition on biochemical pathways. In particular, it has been used to study the effects of inhibition of enzymes involved in the metabolism of fats, proteins, and carbohydrates. It has also been used to study the effects of inhibition of enzymes involved in the synthesis of hormones, neurotransmitters, and other essential molecules.
Advantages and Limitations for Lab Experiments
2-APA has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in the scientific and medical fields. It is also non-toxic and has minimal side effects. However, it has some limitations. It is only effective at low concentrations and can be rapidly metabolized by certain enzymes, making it difficult to maintain a consistent level of inhibition.
Future Directions
The potential future directions for 2-APA are numerous. It could be used to study the effects of enzyme inhibition on diseases such as cancer, diabetes, and Alzheimer’s. It could also be used to study the effects of inhibition of enzymes involved in the metabolism of drugs and other xenobiotics. Additionally, it could be used to study the effects of enzyme inhibition on the development and progression of neurological disorders. Finally, it could be used to develop novel therapeutic agents for the treatment of various diseases.
Synthesis Methods
2-APA can be synthesized from the reaction of an amine with an acyl chloride. The reaction is typically conducted in an aqueous solution with a base, such as sodium hydroxide, to neutralize the acid and promote the reaction. The product is then isolated by precipitation and filtered. The synthesis of 2-APA has been well studied and several variations of the method have been developed.
Scientific Research Applications
2-APA is a useful tool for studying enzyme activity. It can be used to inhibit certain enzymes, allowing researchers to study the effects of enzyme inhibition on biochemical pathways. It has also been used to study the structure and function of proteins and other macromolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(1-acetylpyrrolidin-3-yl)amino]acetic acid dihydrochloride involves the reaction of 1-acetylpyrrolidine with chloroacetic acid, followed by hydrolysis and salt formation with hydrochloric acid.", "Starting Materials": [ "1-acetylpyrrolidine", "chloroacetic acid", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "1. Dissolve 1-acetylpyrrolidine in water and add chloroacetic acid.", "2. Add sodium hydroxide to the mixture to adjust the pH to 8-9.", "3. Heat the mixture at 80-90°C for 2-3 hours.", "4. Cool the mixture and adjust the pH to 2-3 with hydrochloric acid.", "5. Filter the precipitate and wash with water.", "6. Dry the product to obtain 2-[(1-acetylpyrrolidin-3-yl)amino]acetic acid.", "7. Dissolve the product in hydrochloric acid and evaporate to obtain the dihydrochloride salt." ] } | |
CAS RN |
2680538-95-6 |
Product Name |
2-[(1-acetylpyrrolidin-3-yl)amino]acetic acid dihydrochloride |
Molecular Formula |
C8H16Cl2N2O3 |
Molecular Weight |
259.1 |
Purity |
91 |
Origin of Product |
United States |
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